Cas no 15895-01-9 (1H-Indene-1,3(2H)-dione,2-(2,5-dimethylphenyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-(2,5-dimethylphenyl)-
• CAS No: 15895-01-9
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 159369
• PubChem ID: 204177
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(2,5-dimethylphenyl)-
• 2-(2,5-dimethylphenyl)indene-1,3-dione
• 2-(2,5-Dimethylphenyl)-1,3-indandione
• AKOS000987319
• 1,3-Indandione, 2-(2,5-dimethylphenyl)-
• 15895-01-9
• SMR000595385
• NCGC00245978-01
• SR-01000025100
• Oprea1_700663
• DTXSID10166545
• SR-01000025100-1
• BRN 1976606
• 1H-Indene-1,3(2H)-dione, 2-(2,5-dimethylphenyl)-
• CHEMBL1456541
• HMS2913C17
• MLS001170877

• Inchi： 1S/C17H14O2/c1-10-7-8-11(2)14(9-10)15-16(18)12-5-3-4-6-13(12)17(15)19/h3-9,15H,1-2H3
• InChI Key： DJVVAHHXAXAZIW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.616
• PSA: 34.14